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Compound of Interest

Compound Name: Cyanomethyl p-toluenesulfonate

Cat. No.: B080460 Get Quote

Introduction

Cyanomethylation, the introduction of a cyanomethyl (-CH₂CN) group onto a substrate, is a

significant transformation in organic synthesis. The resulting cyanomethylated products are

valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine

chemicals. The nitrile functionality can be readily converted into other important functional

groups such as carboxylic acids, amines, and ketones. Active methylene compounds,

characterized by a CH₂ group flanked by two electron-withdrawing groups (e.g., esters,

ketones, nitriles), are common nucleophiles in these reactions due to the acidity of their

methylene protons.

This document outlines the application and protocols for the cyanomethylation of active

methylene compounds using cyanomethyl p-toluenesulfonate as the electrophilic

cyanomethylating agent. Cyanomethyl p-toluenesulfonate serves as a reactive electrophile,

where the tosylate group is an excellent leaving group, facilitating nucleophilic attack by the

enolate of the active methylene compound.
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The cyanomethylation of an active methylene compound with cyanomethyl p-
toluenesulfonate proceeds via a nucleophilic substitution reaction. A base is used to

deprotonate the active methylene compound, generating a resonance-stabilized carbanion

(enolate). This enolate then acts as a nucleophile, attacking the electrophilic carbon of the

cyanomethyl group in cyanomethyl p-toluenesulfonate and displacing the p-toluenesulfonate

leaving group.
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Preparation of Base Suspension/Solution

Deprotonation of Active Methylene Compound
(Enolate Formation)

Addition of Cyanomethyl p-toluenesulfonate

Reaction Monitoring (TLC)

Aqueous Workup and Extraction

Reaction Complete

Drying and Solvent Removal

Purification (Chromatography/Distillation)

Characterization of Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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